2-bromo-1,3-dichloro-5-(propan-2-yl)benzene
Overview
Description
2-bromo-1,3-dichloro-5-(propan-2-yl)benzene, also known as 2-BDCB, is an organic compound used in scientific research. It is a halogenated aromatic compound composed of a benzene ring with two bromine atoms and two chlorine atoms. 2-BDCB has a variety of applications in scientific research, including synthesis methods, mechanisms of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene is not yet fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme cyclooxygenase, which is responsible for the production of prostaglandins. Prostaglandins are hormones that are involved in a variety of physiological processes, including inflammation, pain, and fever. By inhibiting the production of prostaglandins, 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene may be able to reduce inflammation and pain.
Biochemical and Physiological Effects
2-bromo-1,3-dichloro-5-(propan-2-yl)benzene has a number of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which can reduce inflammation and pain. In addition, 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene has been shown to reduce the production of nitric oxide, which can lead to reduced blood pressure and improved cardiovascular health. 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene has also been shown to reduce the production of leukotrienes, which can reduce inflammation and allergic reactions.
Advantages and Limitations for Lab Experiments
2-bromo-1,3-dichloro-5-(propan-2-yl)benzene has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize, and the reaction conditions are mild. In addition, 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene is relatively stable and can be stored for long periods of time without significant degradation. However, there are some limitations to using 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene in laboratory experiments. It is a volatile compound, and it can be difficult to accurately measure and control the concentration of the compound. In addition, 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene can be toxic at high concentrations, and it can be difficult to ensure that the compound is not being used at concentrations that are too high.
Future Directions
There are a number of potential future directions for the use of 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene in scientific research. One potential application is in the development of new pharmaceuticals. For example, 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene could be used as a starting material in the synthesis of new anti-inflammatory drugs. In addition, 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene could be used in the development of new organic dyes and pigments. Finally, 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene could be used in the development of new catalysts for organic reactions.
Synthesis Methods
2-bromo-1,3-dichloro-5-(propan-2-yl)benzene can be synthesized through a number of methods. One method is the reaction of 2-bromo-1,3-dichlorobenzene with propan-2-yl bromide in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene as the major product, as well as other minor products such as 2-chloro-1,3-dibromobenzene and 2-bromo-1,3-dichloro-4-methylbenzene. In addition, 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene can be synthesized through the reaction of 2-bromo-1,3-dichlorobenzene with ethyl bromide in the presence of a base.
Scientific Research Applications
2-bromo-1,3-dichloro-5-(propan-2-yl)benzene has a number of applications in scientific research. It can be used as a building block for the synthesis of other compounds, such as 1,3-dibromo-2-chlorobenzene and 1,3-dichloro-2-bromobenzene. In addition, 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene is used in the synthesis of organic dyes and pigments, such as the azo dye 3-amino-2-bromo-1,3-dichlorobenzene. It can also be used as a starting material in the synthesis of pharmaceuticals, such as the anti-inflammatory drug ibuprofen.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene can be achieved through a multi-step process involving the bromination and chlorination of a suitable starting material.", "Starting Materials": [ "1,3-dichloro-5-(propan-2-yl)benzene", "Bromine", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Copper(II) chloride", "Sodium acetate", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Bromination of 1,3-dichloro-5-(propan-2-yl)benzene with bromine in the presence of sodium hydroxide to yield 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene.", "Step 2: Chlorination of 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene with hydrochloric acid and sodium nitrite in the presence of copper(II) chloride to yield 2-bromo-1,3-dichloro-4-nitro-5-(propan-2-yl)benzene.", "Step 3: Reduction of 2-bromo-1,3-dichloro-4-nitro-5-(propan-2-yl)benzene with sodium acetate and acetic acid to yield 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene.", "Step 4: Purification of the final product by washing with water and drying." ] } | |
CAS RN |
2731010-63-0 |
Molecular Formula |
C9H9BrCl2 |
Molecular Weight |
268 |
Purity |
88 |
Origin of Product |
United States |
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